molecular formula C11H12O3S B8609323 (4-Isopropylsulfanyl-phenyl)-oxo-acetic acid

(4-Isopropylsulfanyl-phenyl)-oxo-acetic acid

Cat. No.: B8609323
M. Wt: 224.28 g/mol
InChI Key: YICXHYLIJTZGLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Isopropylsulfanyl-phenyl)-oxo-acetic acid is a useful research compound. Its molecular formula is C11H12O3S and its molecular weight is 224.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O3S

Molecular Weight

224.28 g/mol

IUPAC Name

2-oxo-2-(4-propan-2-ylsulfanylphenyl)acetic acid

InChI

InChI=1S/C11H12O3S/c1-7(2)15-9-5-3-8(4-6-9)10(12)11(13)14/h3-7H,1-2H3,(H,13,14)

InChI Key

YICXHYLIJTZGLK-UHFFFAOYSA-N

Canonical SMILES

CC(C)SC1=CC=C(C=C1)C(=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flask (4-isopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester (4.00 g, 15.85 mmol) was dissolved in toluene (10 mL) and heated to 50° C. in an oil bath. To this heated solution was then added an aqueous sodium hydroxide solution (3 M solution, 6.55 mL, 19.66 mmol) dropwise keeping the temperature of the reaction below 60° C. The reaction was then stirred at 50° C. for 1.5 h. After this time the reaction was removed from the oil bath and concentrated hydrochloric acid (1.52 mL, 18.23 mmol) was added dropwise while the reaction was still at 50° C. It was then allowed to cool to 25° C. and stirred for 16 h. Filter off the solid which turned out to be hygroscopic so the filter paper was washed with methylene chloride and transferred the filterate to a separatory funnel. The aqueous layer was extracted with methylene chloride (3×20 mL) and then the organics were dried over magnesium sulfate, filtered and concentrated in vacuo to afford (4-isopropylsulfanyl-phenyl)-oxo-acetic acid (3.35 g, 94%) as a yellow oily solid (there was a small impurity but the material was carried on without purification).
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
6.55 mL
Type
reactant
Reaction Step Two
Quantity
1.52 mL
Type
reactant
Reaction Step Three

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